(5-Bromo-6-methylpyridin-3-yl)methanol
Cat. No. B3217061
Key on ui cas rn:
1174028-23-9
M. Wt: 202.05 g/mol
InChI Key: KNZHIXOSCFEQEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08097628B2
Procedure details
To a solution of (5-bromo-6-methyl-3-pyridinyl)methanol (56 mg, 0.277 mmol) in DCM (2 ml), MnO2 (193 mg, 2.217 mmol) was added. After stirring overnight, an excess of MnO2 (120 mg, 1.386 mmol) was added and then the mixture was stirred for 3 h more. The reaction mixture was filtrated and evaporated to afford 30 mg of title compound pure enough to be used in the next step.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH2:9][OH:10])[CH:5]=[N:6][C:7]=1[CH3:8]>C(Cl)Cl.O=[Mn]=O>[Br:1][C:2]1[CH:3]=[C:4]([CH:9]=[O:10])[CH:5]=[N:6][C:7]=1[CH3:8]
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Inputs
Step One
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Name
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Quantity
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56 mg
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Type
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reactant
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Smiles
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BrC=1C=C(C=NC1C)CO
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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193 mg
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Type
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catalyst
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Smiles
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O=[Mn]=O
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Step Two
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Name
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Quantity
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120 mg
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Type
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catalyst
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Smiles
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O=[Mn]=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred for 3 h more
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Duration
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3 h
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtrated
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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BrC=1C=C(C=NC1C)C=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 30 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 54.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
